Cas no 104094-47-5 (Benzene, 1-chloro-4-nitro-2-(phenylsulfonyl)-)

• Product Name: Benzene, 1-chloro-4-nitro-2-(phenylsulfonyl)-
• CAS No: 104094-47-5
• MF: C₁₂H₈ClNO₄S
• MW: 297.714221000671
• CID: 1140879
• PubChem ID: 12138868
• Update Time: 2025-04-20

Benzene, 1-chloro-4-nitro-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-nitro-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-1-chloro-4-nitrobenzene
• 104094-47-5
• DTXSID20478328

• Inchi： 1S/C12H8ClNO4S/c13-11-7-6-9(14(15)16)8-12(11)19(17,18)10-4-2-1-3-5-10/h1-8H
• InChI Key： JZSKPLIKHTZWPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(C1C=CC=CC=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.98634
• Monoisotopic Mass: 296.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28